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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving field of energetic materials, the quest for novel compounds with enhanced

performance and safety characteristics is paramount. 1,1,1-Trinitropropane, a member of the

aliphatic nitro compound family, presents itself as a potential energetic plasticizer for use in

solid propellants and explosive formulations. This guide provides a comparative analysis of

1,1,1-Trinitropropane against established energetic plasticizers, namely Nitroglycerin (NG)

and Butanetriol trinitrate (BTTN). Due to a lack of extensive peer-reviewed studies on 1,1,1-
Trinitropropane's application in energetic formulations, this comparison is based on its known

physical and chemical properties, theoretical performance estimations, and established data for

NG and BTTN.

Data Presentation: A Comparative Overview
The following tables summarize the key physical, chemical, and estimated energetic properties

of 1,1,1-Trinitropropane in comparison to Nitroglycerin and Butanetriol trinitrate.

Table 1: Physical and Chemical Properties
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Property
1,1,1-
Trinitropropane

Nitroglycerin (NG)
Butanetriol
trinitrate (BTTN)

Molecular Formula C₃H₅N₃O₆ C₃H₅N₃O₉ C₄H₇N₃O₉

Molecular Weight (

g/mol )
179.09 227.09 241.12

Density (g/cm³) ~1.538 1.59 1.52

Oxygen Balance (%) -44.67 +3.52 -13.27

Physical State Liquid Oily Liquid Viscous Liquid

Table 2: Energetic and Performance Properties (Theoretical and Experimental)

Property
1,1,1-
Trinitropropane
(Estimated)

Nitroglycerin (NG)
Butanetriol
trinitrate (BTTN)

Heat of Formation

(kJ/mol)

Not available in

literature
-370.3 -493.7

Detonation Velocity

(m/s)

Not available in

literature
7700 7600

Impact Sensitivity (J)
Expected to be

moderate
0.2 (very sensitive) 2.5 (sensitive)

Friction Sensitivity (N)
Not available in

literature
2 (very sensitive) 120 (sensitive)

Note: The energetic properties for 1,1,1-Trinitropropane are largely theoretical and require

experimental validation.

Experimental Protocols: Evaluating Energetic
Plasticizers

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15490958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The evaluation of a novel energetic plasticizer like 1,1,1-Trinitropropane would involve a

series of standardized experimental protocols to determine its performance and safety

characteristics within a propellant formulation.

1. Synthesis and Characterization: The synthesis of 1,1,1-Trinitropropane typically involves

the nitration of a suitable propane derivative. Characterization would be performed using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform

Infrared (FTIR) spectroscopy, and elemental analysis to confirm the molecular structure and

purity.

2. Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA) are crucial for determining the thermal stability of the plasticizer. These tests identify the

decomposition temperature, an important factor in the safety and storage life of the energetic

material.

3. Sensitivity Testing: Impact and friction sensitivity are determined using standardized drop-

weight and friction apparatuses (e.g., BAM fallhammer and friction tester). These tests are

critical for assessing the handling safety of the compound.

4. Propellant Formulation and Curing: The energetic plasticizer is incorporated into a solid

propellant formulation, typically containing a binder (e.g., HTPB), an oxidizer (e.g., Ammonium

Perchlorate), and a metallic fuel (e.g., Aluminum). The mixture is then cured to form a solid

propellant grain.

5. Mechanical Properties Testing: The mechanical properties of the cured propellant, such as

tensile strength, elongation at break, and Young's modulus, are measured using a universal

testing machine. These properties are vital for the structural integrity of the rocket motor.

6. Ballistic Performance Evaluation: The specific impulse, a measure of the efficiency of the

propellant, is determined through static firing tests of a small rocket motor. The burning rate of

the propellant is also measured as a function of pressure.

Mandatory Visualization: Experimental Workflow
and Logical Relationships
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The following diagrams, generated using the DOT language, illustrate the key experimental

workflows for evaluating an energetic plasticizer.
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Caption: Experimental workflow for the evaluation of a novel energetic plasticizer.
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To cite this document: BenchChem. [A Comparative Analysis of 1,1,1-Trinitropropane as an
Energetic Plasticizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490958#peer-reviewed-studies-on-1-1-1-
trinitropropane-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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